Cas no 1108724-25-9 (3,5-dibromo-N-methylbenzene-1-sulfonamide)

• Product Name: 3,5-dibromo-N-methylbenzene-1-sulfonamide
• CAS No: 1108724-25-9
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• CID: 6043513
• PubChem ID: 21482729
• Update Time: 2025-10-13

3,5-dibromo-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-N-methylbenzene-1-sulfonamide
• SCHEMBL11683684
• EN300-1453639
• MFCD34552246
• 1108724-25-9
• 3,5-Dibromo-N-methyl-benZenesulfonamide

• Inchi： 1S/C7H7Br2NO2S/c1-10-13(11,12)7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key： HNHDWLKJDZYPLR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(NC)(=O)=O)Br

Computed Properties

• Exact Mass: 328.85438g/mol
• Monoisotopic Mass: 326.85642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 3,5-dibromo-N-methylbenzene-1-sulfonamide

Professional Introduction to 3,5-dibromo-N-methylbenzene-1-sulfonamide (CAS No. 1108724-25-9)

3,5-dibromo-N-methylbenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1108724-25-9, this compound represents a unique structural motif that combines bromine substituents with a sulfonamide functional group, making it a versatile intermediate in the development of various chemical entities. The molecular framework of this compound not only offers potential for modularity in drug design but also opens avenues for exploring its pharmacological properties and applications in medicinal chemistry.

The synthesis of 3,5-dibromo-N-methylbenzene-1-sulfonamide involves a series of well-established organic reactions, including bromination and sulfonation followed by N-methylation. These steps are critical in ensuring the correct regioisomer formation and the preservation of the desired functional groups. The presence of bromine atoms at the 3rd and 5th positions relative to the sulfonamide group enhances the reactivity of the molecule, making it an attractive candidate for further derivatization. This reactivity has been exploited in recent studies to develop novel heterocyclic compounds and to investigate their biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonamide derivatives due to their broad spectrum of biological activities. The sulfonamide moiety is known to be a key pharmacophore in many drugs, including antibiotics and antiviral agents. The incorporation of bromine atoms into this scaffold can influence both the electronic properties and steric environment of the molecule, which in turn can modulate its interaction with biological targets. This has led to several research endeavors aimed at identifying new therapeutic agents based on modified sulfonamides.

One notable area of research involving 3,5-dibromo-N-methylbenzene-1-sulfonamide is its application as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can target these diseases effectively. The brominated sulfonamide derivative has shown promise in preliminary studies as a scaffold for developing such inhibitors due to its ability to engage with key residues in the kinase active site.

The structural features of 3,5-dibromo-N-methylbenzene-1-sulfonamide also make it a valuable candidate for studying molecular interactions through computational chemistry methods. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential binding partners and to predict the binding affinities of this compound with various biological targets. These computational approaches have helped researchers prioritize candidates for experimental validation, thereby streamlining the drug discovery process.

In addition to its pharmaceutical applications, 3,5-dibromo-N-methylbenzene-1-sulfonamide has found utility in materials science and agrochemical research. The presence of multiple functional groups allows for diverse modifications, enabling the creation of polymers with tailored properties or agrochemicals with enhanced efficacy. For instance, researchers have explored its use as a precursor in synthesizing flame retardants and corrosion inhibitors, where its structural rigidity and reactivity contribute to improved performance characteristics.

The latest advancements in synthetic methodologies have further expanded the scope of applications for 3,5-dibromo-N-methylbenzene-1-sulfonamide. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups or modifying existing ones with high precision. These techniques have enabled the preparation of complex derivatives that exhibit novel biological activities or material properties. Such innovations underscore the importance of this compound as a versatile intermediate in modern chemical synthesis.

The safety and handling protocols for working with 3,5-dibromo-N-methylbenzene-1-sulfonamide are essential considerations for researchers engaged in its synthesis or application. While it is not classified as hazardous under standard conditions, proper laboratory practices should be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working under controlled conditions such as fume hoods, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.

In conclusion, 3,5-dibromo-N-methylbenzene-1-sulfonamide, identified by its CAS number 1108724-25-9, is a multifaceted compound with significant potential across various domains of chemistry and biology. Its unique structural features have positioned it as a valuable intermediate in drug discovery efforts aimed at developing new therapeutic agents targeting diseases such as cancer and infectious disorders. Furthermore, its adaptability in synthetic chemistry continues to drive innovation in materials science and agrochemical applications. As research progresses, it is anticipated that new uses for this compound will emerge, further solidifying its importance in scientific endeavors.